Explore by Category Battery Materials

1,2-Dimethyl-3-propylimidazolium bis(trifluoromethylsulfonyl)imide

1,2-Dimethyl-3-propylimidazolium bis(trifluoromethylsulfonyl)imide is a versatile chemical compound used in scientific research. Its unique properties make it suitable for diverse applications, including catalysis, energy storage, and material synthesis. This compound offers significant potential for advancing various fields of scientific exploration.

CAS No.:169051-76-7

Molecular Formula:C10H15F6N3O4S2

Molecular Weight:419.4 g/mol

Availability: In Stock

Allyl methyl sulfone

Allyl methyl sulfone, a chemical compound, is widely used in scientific research. With its unique properties, it finds applications in various fields, including pharmaceuticals, organic synthesis, and material science. Its versatility and potential make it an essential component for innovative scientific advancements.

CAS No.:16215-14-8

Molecular Formula:C4H8O2S

Molecular Weight:120.17 g/mol

Availability: In Stock

Lithium manganese nickel oxide

Lithium manganese nickel oxide is a versatile chemical compound used in scientific research. Its unique properties make it suitable for applications in energy storage, catalysis, and advanced materials development.

CAS No.:12031-75-3

Molecular Formula:Li2Mn2Ni2O5

Molecular Weight:321.138

Availability: In Stock

LITHIUM MANGANESE OXIDE

Lithium Manganese Oxide (LiMn2O4) is a chemical compound commonly used in scientific research. This versatile material finds applications in energy storage systems, such as lithium-ion batteries, due to its high energy density and stability. Its unique properties make it a promising candidate for the development of advanced battery technologies.

CAS No.:12057-17-9

Molecular Formula:LiMn2O4

Molecular Weight:180.81

Availability: In Stock

Methyltrioctylammonium bis(trifluoromethylsulfonyl)imide

Methyltrioctylammonium bis(trifluoromethylsulfonyl)imide, a versatile chemical compound, finds applications in diverse scientific research. Its unique properties enable its use in catalysis, energy storage, and material science, driving innovation in these fields.

CAS No.:375395-33-8

Molecular Formula:C27H54F6N2O4S2

Molecular Weight:648.9 g/mol

Availability: In Stock

1-Ethyl-3-methylimidazolium tetrachloroaluminate

1-Ethyl-3-methylimidazolium tetrachloroaluminate is a versatile chemical compound used in various scientific research fields. Its unique properties make it ideal for applications in catalysis, electrochemistry, and materials science. Discover the potential of this compound today!

CAS No.:80432-05-9

Molecular Formula:C6H11AlCl4N2

Molecular Weight:280 g/mol

Availability: In Stock

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